Cas no 81826-99-5 (Gibberellin A62)

• Product Name: Gibberellin A62
• CAS No: 81826-99-5
• MF: C₁₉H₂₂O₅
• MW: 330.374986171722
• CID: 2010635
• PubChem ID: 101603126
• Update Time: 2025-04-21

Gibberellin A62 Chemical and Physical Properties

Names and Identifiers

• Gibberellin A62
• gibberellin GA62
• GA62
• DTXSID701109828
• Gibb-2-ene-1,10-dicarboxylic acid, 4,4a-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4beta,4aalpha,4bbeta,10beta)-
• 81826-99-5

• Inchi： 1S/C19H22O5/c1-9-7-18-8-10(9)3-4-11(18)19-12(20)5-6-17(2,16(23)24-19)14(19)13(18)15(21)22/h5-6,10-14,20H,1,3-4,7-8H2,2H3,(H,21,22)/t10-,11-,12-,13-,14-,17-,18+,19+/m1/s1
• InChI Key： FCBQTMYJAQBXSK-YZVDRFENSA-N
• SMILES： O1C([C@]2(C)C=C[C@H]([C@]31[C@@H]2[C@H](C(=O)O)[C@]12CC(=C)[C@H](CC[C@H]13)C2)O)=O

Computed Properties

• Exact Mass: 330.14672380g/mol
• Monoisotopic Mass: 330.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins